molecular formula C10H9N3O4S B8408915 7-nitro-2,3-dihydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide

7-nitro-2,3-dihydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide

Cat. No. B8408915
M. Wt: 267.26 g/mol
InChI Key: NKNLFXIZWFYFSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-nitro-2,3-dihydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide is a useful research compound. Its molecular formula is C10H9N3O4S and its molecular weight is 267.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-nitro-2,3-dihydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-nitro-2,3-dihydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-nitro-2,3-dihydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide

Molecular Formula

C10H9N3O4S

Molecular Weight

267.26 g/mol

IUPAC Name

7-nitro-2,3-dihydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide

InChI

InChI=1S/C10H9N3O4S/c14-13(15)7-3-4-8-9(6-7)18(16,17)11-10-2-1-5-12(8)10/h3-4,6H,1-2,5H2

InChI Key

NKNLFXIZWFYFSF-UHFFFAOYSA-N

Canonical SMILES

C1CC2=NS(=O)(=O)C3=C(N2C1)C=CC(=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 1,2,3,5-tetrahydrobenzo[e]pyrrolo[2,1-c]-1,2,4-thiadiazine-5,5-dioxide (222 mg; 1 mmol) in H2SO4 (2 ml) at 5° C. was added a solution of KNO3 (122 mg; 1.2 mmol) in H2SO4 (2 ml). The reaction mixture was allowed to warm up to rt. and stirred for 2 h. The reaction mixture was poured into ice water, filtered and air dried to give 190 mg (71%) product.
Name
1,2,3,5-tetrahydrobenzo[e]pyrrolo[2,1-c]-1,2,4-thiadiazine-5,5-dioxide
Quantity
222 mg
Type
reactant
Reaction Step One
Name
Quantity
122 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
71%

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